Cas no 391222-56-3 (N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• CAS No: 391222-56-3
• MF: C₁₃H₉N₃O₅S
• MW: 319.292661428452
• CID: 5892025
• PubChem ID: 3328237
• Update Time: 2025-05-20

N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(4-methoxy-6-nitro-2-benzothiazolyl)-
• AKOS024574686
• N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• SR-01000004988
• SR-01000004988-1
• 391222-56-3
• Oprea1_263798
• F0161-0172
• N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C13H9N3O5S/c1-20-9-5-7(16(18)19)6-10-11(9)14-13(22-10)15-12(17)8-3-2-4-21-8/h2-6H,1H3,(H,14,15,17)
• InChI Key： UFNPAMJYGSMTAQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC2=C(OC)C=C([N+]([O-])=O)C=C2S1)=O

Computed Properties

• Exact Mass: 319.02629157g/mol
• Monoisotopic Mass: 319.02629157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• pka: 7.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide

N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Furan-2-Carboxamide: A Comprehensive Overview

The compound N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide (CAS No. 391222-56-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a furan carboxamide group. The benzothiazole moiety, known for its aromatic stability and versatility, is further substituted with methoxy and nitro groups, enhancing its electronic properties and reactivity. The furan carboxamide group introduces additional functional diversity, making this compound a promising candidate for advanced chemical synthesis and material science applications.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and development. The presence of the methoxy group at the 4-position and the nitro group at the 6-position of the benzothiazole ring imparts unique electronic characteristics, making this compound an excellent candidate for exploring biological activities such as antioxidant, anti-inflammatory, and anticancer properties. Researchers have demonstrated that such substituted benzothiazole derivatives can interact with key cellular pathways, potentially leading to novel therapeutic agents.

In addition to its biological applications, N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide has shown promise in materials science. The furan carboxamide group is known to form hydrogen bonds, which can be exploited in designing self-healing materials or advanced polymers. Recent advancements in supramolecular chemistry have emphasized the role of such functional groups in creating dynamic materials with tunable properties. This compound's ability to participate in both covalent and non-covalent interactions makes it a valuable building block for constructing complex molecular architectures.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the nitro group at the 6-position of the benzothiazole ring requires precise control over reaction conditions to ensure high yields and purity. Researchers have reported successful syntheses using both electrophilic substitution and nucleophilic aromatic substitution strategies, depending on the desired regioselectivity.

From an environmental perspective, the development of efficient synthetic routes for N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide is crucial. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during production. Recent studies have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the manufacturing process while maintaining product quality.

Looking ahead, the potential applications of this compound are vast and varied. Its role in drug discovery continues to be a focal point of research, with ongoing investigations into its pharmacokinetics and bioavailability. Additionally, its use in advanced materials could revolutionize industries ranging from electronics to construction by enabling the creation of lightweight yet durable materials.

In conclusion, N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)furan-2-carboxamide (CAS No. 391222-56-3) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile functional groups make it a valuable asset in both academic research and industrial applications. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping future innovations across multiple disciplines.